Cas no 2061979-40-4 (tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl)

• Product Name: tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl
• CAS No: 2061979-40-4
• MF: C₁₁H₂₃ClN₂O₃
• MW: 266.764922380447
• MDL: MFCD23702017
• CID: 5193491
• Update Time: 2025-05-26

tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate hydrochloride
• tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl

• MDL： MFCD23702017
• Inchi： 1S/C11H22N2O3.ClH/c1-11(2,3)16-10(15)13-6-4-5-12-9(7-13)8-14;/h9,12,14H,4-8H2,1-3H3;1H
• InChI Key： XVILVCPBSDVWMO-UHFFFAOYSA-N
• SMILES： C(N1CCCNC(CO)C1)(=O)OC(C)(C)C.Cl

Additional information on tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl

Comprehensive Overview of tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl (CAS No. 2061979-40-4)

The compound tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl, with the CAS number 2061979-40-4, is a chemically significant intermediate widely utilized in pharmaceutical research and organic synthesis. This 1,4-diazepane derivative is particularly notable for its role in the development of novel therapeutic agents, owing to its unique structural features and functional groups. The presence of both a hydroxymethyl group and a tert-butyl carboxylate moiety makes it a versatile building block for drug discovery.

In recent years, the demand for tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl has surged due to its applications in medicinal chemistry and peptide synthesis. Researchers are increasingly exploring its potential in designing central nervous system (CNS) targeting compounds, as the 1,4-diazepane scaffold is known to enhance blood-brain barrier permeability. This aligns with the growing interest in neurotherapeutics and neurological disorder treatments, which are among the most searched topics in pharmaceutical science today.

The synthesis of tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl involves multi-step organic reactions, often starting from readily available precursors. Its hydroxymethyl group allows for further functionalization, making it a valuable intermediate for structure-activity relationship (SAR) studies. The tert-butyl protecting group is strategically employed to ensure stability during synthetic transformations, a technique frequently discussed in organic chemistry forums and research publications.

From an SEO perspective, queries related to "1,4-diazepane derivatives," "tert-butyl carboxylate applications," and "hydroxymethyl functional group reactivity" are highly relevant to this compound. These keywords reflect the interests of chemists and researchers seeking advanced synthetic methodologies. Additionally, the compound's CAS number 2061979-40-4 is often searched in chemical databases and patent literature, underscoring its importance in intellectual property and innovation.

Quality control of tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl is critical, with analytical techniques such as HPLC, NMR, and mass spectrometry being routinely employed. The compound's HCl salt form ensures improved solubility and handling, a feature highly valued in pharmaceutical manufacturing. This aspect is particularly relevant to industry professionals searching for "salt formation in drug development" or "improving API solubility."

In conclusion, tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate HCl (CAS No. 2061979-40-4) represents a pivotal intermediate in modern drug discovery. Its structural versatility and applicability in CNS drug design position it at the forefront of medicinal chemistry research. As the pharmaceutical industry continues to evolve, compounds like this will remain essential tools for addressing unmet medical needs and advancing therapeutic innovations.